Cas no 491-72-5 (olivetolic acid)

olivetolic acid Properties

Names and Identifiers

• olivetolic acid
• 2,4-dihydroxy-6-pentylbenzoic acid
• D82994
• AS-77887
• CHEBI:66955
• DTXSID20197688
• CHEMBL3134414
• DB-134112
• 4MX
• 2,4-Dihydroxy-6-pentyl-benzoic acid
• beta-Resorcyclic acid, 6-pentyl-
• 2,4-Bis(Oxidanyl)-6-Pentyl-Benzoic Acid
• A1-00494
• olivetolicacid
• beta-Resorcylic acid, 6-pentyl- (7CI,8CI)
• Olivetolic acid 1000 microg/mL in Methanol
• BDBM50496608
• 6-pentyl-beta-resorcylic acid
• Olivetolcarboxylic acid
• benzoic acid, 2,4-dihydroxy-6-pentyl-
• A928052
• SXFKFRRXJUJGSS-UHFFFAOYSA-N
• Q3604545
• Olivetolate
• UNII-3Y8J575L93
• C20417
• 3Y8J575L93
• SCHEMBL9909323
• Benzoic acid, 2,4-dihydroxy-6-pentyl- (9CI)
• AKOS028111652
• 2,4-dihydroxy-6-pentylbenzoate
• 491-72-5
• Allazetolcarboxylic acid
• Olivetolic acid 100 microg/mL in Methanol
• CS-0133860
• HY-W090292
• 6-Pentyl-beta-resorcylate
• Olivetolcarboxylate
• 6-Pentyl-b-resorcylate
• 6-Pentyl-b-resorcylic acid
• DTXCID80120179
• 6-Pentyl-I2-resorcylate
• 6-Pentyl-I2-resorcylic acid
• +Expand

• MDL： MFCD28383644
• InChIKey： SXFKFRRXJUJGSS-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O4/c1-2-3-4-5-8-6-9(13)7-10(14)11(8)12(15)16/h6-7,13-14H,2-5H2,1H3,(H,15,16)
• SMILES： CCCCCc1cc(O)cc(O)c1C(O)=O

Computed Properties

• Exact Mass: 224.10488
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 224.10485899g/mol
• Heavy Atom Count: 16
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: 25
• Surface Charge: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76